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Physical & Chemical Properties of 3-
Aminopropanethiol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Aminopropanethiol

CAS No.: 462-47-5

Cat. No.: S573480

The table below summarizes the key properties of 3-Aminopropanethiol (CAS # 462-47-5) that are critical

for risk assessment and experimental planning [1] [2] [3].

Property Value | Description
Molecular Formula CsHoNS [1] [2] [3]

Molecular Weight 91.18 g/mol [2] [3]

Boiling Point 151.4 °C at 760 mmHg [1] [2]
Density 0.951 g/cm3 [1] [2]

Flash Point 45.4 °C [1] [2]

Vapor Pressure 3.67 mmHg at 25°C [1] [3]
pKa 9.29 £+ 0.10 (Predicted) [2] [3]
Appearance Not specified in search results
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Frequently Asked Questions (FAQs) & Troubleshooting

Storage & Handling

Q1: How should I store 3-aminopropanethiol, given that it is air-sensitive?

¢ Recommended Practice: The compound should be stored under an inert atmosphere. For long-term
storage, keep the container tightly sealed under nitrogen or argon in a cool, dry place. The high
vapor pressure suggests significant volatility at room temperature [1] [3]. Consider storing in a
refrigerator for extended periods, allowing the container to come to room temperature before opening
to prevent moisture condensation.

Q2: What are the primary safety hazards associated with this compound?

¢ Flammability: The low flash point of 45.4 °C classifies it as a flammable liquid. Keep away from heat,
sparks, and open flames [1] [2].

e Health Effects: While detailed toxicological data is limited, one study reported an intraperitoneal
LD50 of 125 mg/kg in mice, indicating toxicity [1]. Always use appropriate personal protective
equipment (PPE) including gloves and safety glasses, and handle within a certified fume hood.

Experimental Procedures

Q3: My compound appears discolored or has particulate matter. What does this indicate and what

should I do?

¢ Likely Cause: Discoloration or solids often indicate oxidation due to exposure to air, leading to the
formation of disulfide bridges.

e Solution: Purity the compound before use. Standard purification methods for thiols include distillation
under an inert atmosphere or passage through an inhibitor-removing column. Do not use the
compromised material for sensitive reactions.

Q4: The reaction yield involving 3-aminopropanethiol is lower than expected. What could be the

reason?

¢ Potential Cause: The most common issue is partial oxidation of the thiol group, reducing its
reactivity.
¢ Troubleshooting Steps:
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o Purity Check: Confirm the purity of your starting material using analytical methods like NMR or

LC-MS.
o Inert Atmosphere: Ensure your reaction setup is properly maintained under an inert gas and

that solvents are thoroughly degassed.
o Use a Stabilizer: Consider using a stabilizer like BHT (butylated hydroxytoluene) in your stock

solutions to prevent radical-mediated oxidation.

The workflow below outlines the decision-making process for handling and troubleshooting issues with 3-

aminopropanethiol.
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Assess Purity
@: Handle 3-Aminopropane@ If purification fails,

i discard batch safely

Storage & Setup
Store under inert gas (N2/Ar)
Keep away from ignition
Use in fume hood

:

Visual Inspection
Check for discoloration
or particulate matter

Material appears
clear and colorless’>

No

Troubleshoot Issue
Material is discolored For next use
or has solids

Yes

Purify Compound
Distill under inert gas
or use purification column

Proceed with Experiment
Use degassed solvents
Maintain inert atmosphere

Click to download full resolution via product page
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Quality Control & Analysis

To verify the identity and purity of 3-aminopropanethiol, spectroscopic methods are essential.

e 'H Nuclear Magnetic Resonance (NMR) Spectroscopy: This is a key technique for structural
confirmation [4] [5]. You should expect the following in the 'H NMR spectrum:

o Signals corresponding to the -CH2-SH proton and the -CHz2-NHz protons, which will have
different chemical shifts.

o A characteristic signal for the -SH proton, which may not couple with vicinal hydrogens due to
exchange [4].

o The signal area (integration) is proportional to the number of protons, helping you confirm the
correct ratio of different proton types in the molecule [4] [5].

o Infrared (IR) Spectroscopy: Use IR to identify key functional groups.

o Look for a broad, rounded peak in the region around 3400-3200 cm~* for the N-H stretch of the
amine group. The S-H stretch might be observed as a weak peak around 2550 cm~1 [6].

How to Seek Further Information

The search results provide a foundation but lack detailed safety data or synthetic protocols. For

comprehensive guidance:

e Consult the SDS: Obtain a recent Safety Data Sheet (SDS) from a commercial supplier for detailed
hazard and first-aid information.

e Specialized Literature: Search scientific databases (e.g., SciFinder, Reaxys) for procedures using 3-
aminopropanethiol as a reagent or building block. The provided academic research snippets
indicate its use in synthesizing homotaurines and in polymer science, which can serve as useful
references for handling [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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